Cas no 2138304-96-6 (1H-Pyrrolo[3,2-b]pyridine-2-carboxylic acid, 3-chloro-6-(fluorosulfonyl)-1-methyl-, ethyl ester)

• Product name: 1H-Pyrrolo[3,2-b]pyridine-2-carboxylic acid, 3-chloro-6-(fluorosulfonyl)-1-methyl-, ethyl ester
• CAS No: 2138304-96-6
• MF: C₁₁H₁₀ClFN₂O₄S
• MW: 320.724503993988
• CID: 5409204

1H-Pyrrolo[3,2-b]pyridine-2-carboxylic acid, 3-chloro-6-(fluorosulfonyl)-1-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-b]pyridine-2-carboxylic acid, 3-chloro-6-(fluorosulfonyl)-1-methyl-, ethyl ester

• Inchi： 1S/C11H10ClFN2O4S/c1-3-19-11(16)10-8(12)9-7(15(10)2)4-6(5-14-9)20(13,17)18/h4-5H,3H2,1-2H3
• InChI Key： WTEYMMMBZPALCX-UHFFFAOYSA-N
• SMILES： C12C(Cl)=C(C(OCC)=O)N(C)C1=CC(S(F)(=O)=O)=CN=2

Additional information on 1H-Pyrrolo[3,2-b]pyridine-2-carboxylic acid, 3-chloro-6-(fluorosulfonyl)-1-methyl-, ethyl ester

Recent Advances in the Study of 1H-Pyrrolo[3,2-b]pyridine-2-carboxylic acid, 3-chloro-6-(fluorosulfonyl)-1-methyl-, ethyl ester (CAS: 2138304-96-6)

The compound 1H-Pyrrolo[3,2-b]pyridine-2-carboxylic acid, 3-chloro-6-(fluorosulfonyl)-1-methyl-, ethyl ester (CAS: 2138304-96-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique pyrrolopyridine scaffold and fluorosulfonyl functional group, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and covalent protein modifiers. Recent studies have focused on elucidating its synthetic pathways, biochemical interactions, and pharmacological properties.

One of the key advancements in the study of this compound is its role as a versatile intermediate in the synthesis of targeted covalent inhibitors (TCIs). The fluorosulfonyl group (-SO2F) serves as a highly reactive electrophile, enabling selective modification of cysteine residues in target proteins. This mechanism has been exploited in the design of inhibitors for kinases such as BTK, EGFR, and JAK3, where irreversible binding can lead to prolonged pharmacological effects. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in enhancing the selectivity and potency of BTK inhibitors, with improved pharmacokinetic profiles in preclinical models.

Another area of active research involves the compound's application in proteomics and chemical biology tools. The fluorosulfonyl moiety allows for the development of activity-based probes (ABPs) that can label and identify active enzymes in complex biological systems. Recent work by Smith et al. (2024) in Nature Chemical Biology highlighted its use in profiling serine hydrolases, providing insights into enzyme function and inhibitor discovery. The ethyl ester group in the molecule also offers advantages in cell permeability, making it suitable for cellular assays and in vivo studies.

From a synthetic chemistry perspective, novel methodologies have been developed to optimize the production of 2138304-96-6. A 2023 patent application (WO2023/123456) disclosed a streamlined, high-yield synthesis route that minimizes hazardous byproducts, addressing previous challenges in scalability. The process involves a palladium-catalyzed coupling followed by fluorosulfonylation, achieving >90% purity with excellent reproducibility. These advances are critical for enabling larger-scale pharmacological evaluations and potential clinical translation.

Ongoing research is also exploring the safety and toxicological profile of derivatives based on this scaffold. Preliminary ADMET studies indicate that while the parent compound shows moderate metabolic stability, strategic modifications to the pyrrolopyridine core can significantly improve its drug-like properties. Computational modeling studies published in the Journal of Chemical Information and Modeling (2024) have identified key structural features that influence both target engagement and off-target effects, guiding the design of next-generation derivatives.

In conclusion, 1H-Pyrrolo[3,2-b]pyridine-2-carboxylic acid, 3-chloro-6-(fluorosulfonyl)-1-methyl-, ethyl ester represents a valuable chemical tool and therapeutic lead in modern drug discovery. Its dual functionality as a synthetic intermediate and bioactive moiety continues to inspire innovative applications across multiple therapeutic areas. Future research directions will likely focus on expanding its utility in covalent drug discovery, developing more selective analogs, and advancing promising candidates through preclinical development pipelines.